Cas no 2470439-22-4 (4-ethynyl-1-methyl-5-(propan-2-yl)-1H-pyrazole)

4-ethynyl-1-methyl-5-(propan-2-yl)-1H-pyrazole structure
2470439-22-4 structure
Product Name:4-ethynyl-1-methyl-5-(propan-2-yl)-1H-pyrazole
CAS No:2470439-22-4
MF:C9H12N2
MW:148.204981803894
MDL:MFCD32267379
CID:5670157
PubChem ID:155819434
Update Time:2023-11-27

4-ethynyl-1-methyl-5-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-ethynyl-1-methyl-5-(propan-2-yl)-1H-pyrazole
    • 2470439-22-4
    • 4-Ethynyl-1-methyl-5-propan-2-ylpyrazole
    • EN300-27082051
    • 1H-Pyrazole, 4-ethynyl-1-methyl-5-(1-methylethyl)-
    • MDL: MFCD32267379
    • Inchi: 1S/C9H12N2/c1-5-8-6-10-11(4)9(8)7(2)3/h1,6-7H,2-4H3
    • InChI Key: LTCHMORHZRSLKJ-UHFFFAOYSA-N
    • SMILES: N1(C)C(=C(C#C)C=N1)C(C)C

Computed Properties

  • Exact Mass: 148.100048391g/mol
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 0.92±0.1 g/cm3(Predicted)
  • Boiling Point: 231.2±28.0 °C(Predicted)
  • pka: 1.13±0.10(Predicted)

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